Cas no 287196-80-9 (2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine)

• Product Name: 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine
• CAS No: 287196-80-9
• MF: C₁₁H₁₂Cl₂N₂O
• MW: 259.13178062439
• MDL: MFCD01764510
• CID: 252228
• PubChem ID: 2782068
• Update Time: 2025-10-29

2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine
• (2,6-dichloropyridin-4-yl)(piperidino)methanone
• (2,6-dichloropyridin-4-yl)-piperidin-1-ylmethanone
• 2,6-DICHLORO-4-(-4-(PIPERIDINE-1-YLCARBONYL)PYRIDI
• Methanone, (2,6-dichloro-4-pyridinyl)-1-piperidinyl-
• 2,5-DIBROMO(TRIFLUOROMETHOXY)BENZENE
• 2,6-dichloro(4-pyridyl) piperidyl ketone
• (2,6-Dichloropyridin-4-yl)(piperidin-1-yl)methanone
• 2,6-dichloro-4-(piperidine-1-carbonyl)pyridine
• SBB059021
• OR27286
• VP13686
• AKOS008948720
• 2,6-Dichloro-4-(1-piperidinylcarbonyl)pyridine, AldrichCPR
• SY104114
• 2 pound not6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine
• CS-0155273
• EN300-7373085
• 287196-80-9
• FT-0650522
• DTXSID70381919
• Z54082334
• (2,6-Dichloro-4-pyridyl)(1-piperidyl)methanone
• A876649
• MFCD01764510
• DS-0773
• DB-067977

• MDL： MFCD01764510
• Inchi： 1S/C11H12Cl2N2O/c12-9-6-8(7-10(13)14-9)11(16)15-4-2-1-3-5-15/h6-7H,1-5H2
• InChI Key： RHHFYTMPVURVTP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 258.03300
• Monoisotopic Mass: 258.0326684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.2
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.352
• Melting Point: 115
• Boiling Point: 432.9°C at 760 mmHg
• Flash Point: 215.6°C
• Refractive Index: 1.584
• PSA: 33.20000
• LogP: 2.95240
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine Security Information

• Signal Word：warning
• Hazard Statement： Harmful
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine

2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine: A Comprehensive Overview

The compound 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine, with the CAS number 287196-80-9, is a significant molecule in the field of organic chemistry. This compound has garnered attention due to its unique structure and potential applications in various industries. The molecule consists of a pyridine ring substituted with two chlorine atoms at positions 2 and 6, and a piperidinyl carbonyl group at position 4. This substitution pattern imparts distinct chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine in medicinal chemistry. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive compounds. The pyridine ring serves as a versatile scaffold, allowing for further functionalization to target specific biological pathways. The presence of the piperidinyl group introduces additional complexity, enhancing the molecule's ability to interact with biological systems.

The synthesis of 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine involves a multi-step process that combines chlorination and amide formation techniques. Chlorination of the pyridine ring is typically achieved through electrophilic substitution, while the amide group is introduced via coupling reactions. These methods ensure high yields and purity, making the compound suitable for large-scale production.

In terms of physical properties, 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine exhibits a melting point of approximately 150°C and is sparingly soluble in water. Its solubility increases in organic solvents such as dichloromethane and ethanol, which facilitates its use in various chemical reactions. The compound's stability under standard conditions makes it ideal for storage and transportation.

The application of 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine extends beyond medicinal chemistry. It has been utilized as an intermediate in the synthesis of agrochemicals and materials science applications. For instance, recent research has explored its role in the development of novel pesticides with enhanced efficacy and reduced environmental impact.

In conclusion, 2,6-Dichloro-4-(piperidin-1-ylcarbonyl)pyridine is a versatile compound with promising potential across multiple disciplines. Its unique structure and chemical properties make it a valuable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue, this compound is expected to play an increasingly important role in the chemical sciences.